Cas no 102029-65-2 (L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-2-naphthalenyl- (9CI))

• Product Name: L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-2-naphthalenyl- (9CI)
• CAS No: 102029-65-2
• MF: C₂₆H₃₃N₅O₅
• MW: 495.570726156235
• CID: 124844
• PubChem ID: 45157633
• Update Time: 2025-04-18

L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-2-naphthalenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-2-naphthalenyl- (9CI)
• 1-[2-(2-acetamidopropanoylamino)propanoyl]-N-[1-(naphthalen-2-ylamino)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide
• Ac-ala-ala-pro-ala-betana
• ACETYL-ALA-ALA-PRO-ALA-BETA-NAPHTHYLAMIDE
• N-acetyl-Ala-Ala-Pro-Ala-beta-naphthylamide
• N-Acetyl-Ala-Ala-Pro-Ala β-naphthylamide
• N-Acetylalanylalanylprolyl-N-naphthalen-2-ylalaninamide
• 102029-65-2
• DTXSID40669539
• (S)-1-((S)-2-((S)-2-acetamidopropanamido)propanoyl)-N-((S)-1-(naphthalen-2-ylamino)-1-oxopropan-2-yl)pyrrolidine-2-carboxamide
• N-ACETYL-ALA-ALA-PRO-ALA B-NAPHTHYLAMIDE
• Ac-Ala-Ala-Pro-Ala-beta-naphthylamide

• Inchi： 1S/C26H33N5O5/c1-15(27-18(4)32)23(33)29-17(3)26(36)31-13-7-10-22(31)25(35)28-16(2)24(34)30-21-12-11-19-8-5-6-9-20(19)14-21/h5-6,8-9,11-12,14-17,22H,7,10,13H2,1-4H3,(H,27,32)(H,28,35)(H,29,33)(H,30,34)
• InChI Key： DSWBHQXKVDSHMW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(C)NC(C(C)NC(C)=O)=O)=O)NC(C(NC1C=CC2C=CC=CC=2C=1)=O)C

Computed Properties

• Exact Mass: 495.24839
• Monoisotopic Mass: 495.24816917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.71

L-Alaninamide,N-acetyl-L-alanyl-L-alanyl-L-prolyl-N-2-naphthalenyl- (9CI) Security Information

• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：